Cas no 1352398-48-1 (5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1352398-48-1
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD20923130
• CID: 1029827
• PubChem ID: 71627059
• Update Time: 2025-05-18

5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
• MFCD20923130
• AKOS016842662
• 5-Fluoro-iMidazo[1,2-a]pyridine-2-carboxylic acid
• 1352398-48-1
• DTXSID50856438
• 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylicacid
• AS-68149
• CEC39848
• CS-0445053

• MDL： MFCD20923130
• Inchi： 1S/C8H5FN2O2/c9-6-2-1-3-7-10-5(8(12)13)4-11(6)7/h1-4H,(H,12,13)
• InChI Key： HIYUIXNFIYAFMK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=NC(C(=O)O)=CN21

Computed Properties

• Exact Mass: 180.03350557g/mol
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid

Research Briefing on 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS: 1352398-48-1)

5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS: 1352398-48-1) is a fluorinated heterocyclic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound belongs to the imidazopyridine class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of a fluorine atom at the 5-position enhances its metabolic stability and bioavailability, making it a promising scaffold for medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid derivatives to explore their therapeutic potential. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a kinase inhibitor, particularly targeting protein kinases involved in cancer cell proliferation. The research highlighted the compound's ability to selectively inhibit specific kinase isoforms, reducing off-target effects and improving therapeutic outcomes.

Another significant advancement involves the use of 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid as a building block for the development of novel antibacterial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic processes.

In addition to its therapeutic applications, 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid has been investigated for its role in chemical biology. A recent Nature Communications article (2024) described its use as a fluorescent probe for studying protein-protein interactions in live cells. The compound's unique photophysical properties enable real-time visualization of dynamic cellular processes, providing valuable insights into disease mechanisms.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid-based drugs. Current research efforts are directed toward improving synthetic routes to enhance yield and purity, as well as optimizing pharmacokinetic properties for clinical translation. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 5-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS: 1352398-48-1) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential, positioning it as a key player in the development of next-generation therapeutics.